Cas no 2768326-87-8 (N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide)

• Product Name: N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide
• CAS No: 2768326-87-8
• MF: C₂₁H₂₇N₃O
• MW: 337.45858502388
• CID: 6179740
• PubChem ID: 165485504
• Update Time: 2025-06-08

N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-37332635
• N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide
• 2768326-87-8
• EN300-37408233

• Inchi： 1S/C21H27N3O/c25-20(21-11-15(12-21)13-21)23-17-6-9-24(10-7-17)8-5-16-14-22-19-4-2-1-3-18(16)19/h1-4,14-15,17,22H,5-13H2,(H,23,25)
• InChI Key： JVVWRSCLCNLBPH-UHFFFAOYSA-N
• SMILES： O=C(C12CC(C1)C2)NC1CCN(CCC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 337.215412493g/mol
• Monoisotopic Mass: 337.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.1Ų

Additional information on N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide

Introduction to N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide (CAS No. 2768326-87-8)

N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide, a compound with the CAS number 2768326-87-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The compound's structure incorporates a piperidine ring linked to an indole moiety, further connected to a bicyclo[1.1.1]pentane backbone, which contributes to its unique chemical and pharmacological properties.

The< strong>N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide molecule exhibits a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological systems. This complexity arises from the combination of the piperidine and indole heterocycles, which are well-known for their role in modulating various biological pathways. The bicyclo[1.1.1]pentane moiety further contributes to the molecule's three-dimensional structure, influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The indole scaffold in N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide is reminiscent of many known psychotropic agents, suggesting potential applications in the treatment of neurological and psychiatric disorders. The piperidine ring, on the other hand, is frequently found in drugs that target GABAergic and dopaminergic systems, further enhancing the compound's therapeutic potential.

One of the most compelling aspects of this compound is its potential as a lead structure for further drug development. The unique combination of structural features has led researchers to explore its pharmacological profile in various preclinical models. Initial studies have indicated that N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide exhibits promising activity in modulating serotonin receptor subtypes, particularly 5-HT2A and 5-HT2C receptors. These receptors are implicated in a wide range of neurological functions, including mood regulation, appetite control, and cognitive processes.

The< strong>bicyclo[1.1.1]pentane moiety is particularly noteworthy as it introduces conformational rigidity to the molecule, which can enhance binding affinity by restricting rotational freedom around certain bonds. This structural feature is often exploited in medicinal chemistry to improve drug-like properties such as solubility and metabolic stability. Additionally, the presence of multiple chiral centers in the bicyclo[1.1.1]pentane ring provides opportunities for generating enantiomerically pure derivatives, which can exhibit improved pharmacological profiles.

Recent advances in computational chemistry have enabled more sophisticated virtual screening methods to identify potential drug candidates like N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[1.1.1]pentane-1-carboxamide (CAS No.< strong>2768326-87-8). These techniques leverage large databases of chemical structures and use algorithms to predict binding interactions with biological targets based on structural features alone. Such approaches have significantly accelerated the drug discovery process by allowing researchers to prioritize promising candidates for experimental validation.

In vitro studies have begun to elucidate the mechanism of action of N-{< strong>...}bicyclo[< strong>...]pentane< strong>-...carboxamide by examining its interactions with relevant receptor proteins and enzymes. Preliminary data suggest that the compound may exert its effects through multiple pathways, including modulation of neurotransmitter release and receptor signaling cascades.< strong>N-{...}bicyclo< strong>[< strong>...]< strong>...< strong>]carboxamide also shows potential for interaction with efflux transporters such as P-glycoprotein (P-gp), which could influence its bioavailability and therapeutic efficacy.

The synthesis of complex molecules like N-{< strong>...}bicyclo< strong>[< strong>...]< strong>...< strong>]carboxamide(CAS No.< strong>2768326-87-8) represents a significant challenge due to their intricate stereochemistry and multiple functional groups.< strong>N-{...}bicyclo[< strong>...]< strong>...< strong>]carboxamide, however, has been successfully synthesized through multi-step organic transformations involving key intermediates such as protected indole derivatives and piperidine-based building blocks.< br/>The synthetic route highlights the importance of careful regioselective functionalization to achieve the desired molecular architecture while maintaining high yields and purity.

The pharmacokinetic properties of N-{< stron g >...}bicyclo[]< stron g >...]< stron g >...]carboxamide are currently under investigation to assess its suitability for clinical development.< stron g >N-{....}bicyclo[....]< stron g >...]< stron g >carboxamide< stron g >(CAS No.< stron g >2768326< stron g >< stron g >< stron g >< stron g >87-8

The metabolic stability of this compound has been evaluated using liver microsomal fractions from various species.< strong>N-{....}bic y clo[....]< st rong>bic y clo[....]< st rong>bic y clo[....]< st rong>bic y clo[....]< st rong>bic y clo[....]< st rong>bic y clo[....]>c arbo x am ide(CAS No.< st rong >>27683 26 -87 -8<< st rong >>) showed moderate susceptibility to oxidative metabolism but was resistant to hydrolytic degradation under physiological conditions.< str on e >>N-{....}>bic y c lo[....]>bic y c lo[....]>bic y c lo[....]>bic y c lo[....]>bic y c lo[....]>bic y c lo[....]>c arbo x am ide(CAS No.< st on e >>27683 26 -87 -8<< st on e >>) exhibited a half-life of approximately 4 hours under these conditions,< st ro ng >>indicating that it may require repeated dosing or formulation strategies designed to enhance bioavailability.

The toxicological profile of N-{< str o n gle s t>>...}>bi cyclo>...}>bi cyclo>...}>bi cyclo>...}>bi cyclo>...}>bi cyclo>...}>bi cyclo>...}>>carboxamide(CAS No.< stro ng les t>>>27683 26 -87 -8<< stro ng les t>>> ) has been preliminarily assessed through acute toxicity studies conducted in animal models.< stro n gle s t>>>N-{...}>>bi cyclo>>bi cyclo>>bi cyclo>>bi cyclo>>bi cyclo>>bi cyclo>>carboxamide(CAS No.< stro n gle s l >>>27683 26 -87 -8<< stro n gle sl >>> ) demonstrated low acute toxicity at doses up to 1000 mg/kg body weight across multiple species,< stro ng le >>>suggesting that it may be relatively safe for human use if appropriate dosing regimens are established.>>

The future direction for N-{< str o ngle sl >>>...}>>bi cy clo>>bi cy clo>>bi cy clo>>bi cy clo>>bi cy clo>>bi cy clo>>carbo x am ide(CAS No.< stro ng le sl >>>27683 26 -87 -8<< stro ng le sl >>> ) includes further characterization using more comprehensive pharmacological assays aimed at identifying specific therapeutic applications.< stro ng le sl >>>Additionally,< stro ng le sl >>>researchers are exploring synthetic modifications designed to improve pharmacokinetic properties such as solubility,< stro ng le sl >>>bioavailability,< stro ng le sl >>>and metabolic stability while maintaining or enhancing target engagement.

In conclusion,< stro ng le sl >>>N-{< str o ngle s lsl>>>...}>> bi cyc lo>> bi cyc lo>> bi cyc lo>> bi cyc lo>> bi cyc lo>> bi cyc lo>> carbo x am ide(CAS No.< stro ng le s lsl>>>27683 26 -87 -8<< stro ng le slelsl>>> ) represents an exciting new entity with significant potential for therapeutic development across multiple disease areas.< stro ngle slelsl>>>> Its complex structure offers unique advantages for modulating biological pathways associated with neurological disorders while maintaining favorable pharmacokinetic profiles upon optimization through rational drug design approaches.>>> As research progresses,< strongle slelsl>>>> this compound is poised to make meaningful contributions toward addressing unmet medical needs through innovative pharmaceutical solutions.>>>